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Compound of Interest

Compound Name: DIBENZ(a,h)ANTHRACENE

Cat. No.: B1670416

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of
Dibenzo[a,h]anthracene in a laboratory setting. Adherence to these guidelines is critical to
minimize exposure risks and ensure a safe research environment. Dibenzo[a,h]anthracene is a
polycyclic aromatic hydrocarbon (PAH) and is classified as a probable human carcinogen.[1][2]
Therefore, all interactions with this compound must be conducted with the utmost caution and
under established safety procedures.

Hazard Identification and Risk Assessment

Dibenzo[a,h]anthracene poses several health risks. It is a suspected human carcinogen, may
cause genetic defects, and can cause damage to organs through prolonged or repeated
exposure.[3] It is also known to cause skin and eye irritation and may cause respiratory
irritation.[3][4] Furthermore, it is very toxic to aquatic life with long-lasting effects.[5][6]

A thorough risk assessment should be conducted before any experiment involving
Dibenzo[a,h]anthracene. This assessment must identify potential exposure routes (inhalation,
skin contact, ingestion) and establish control measures to mitigate these risks.

Physical and Chemical Properties

Understanding the physical and chemical properties of Dibenzo[a,h]anthracene is essential for
its safe handling and storage.
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Property Value Reference
Appearance Off'-white to light yellow 1]
solid/crystals

Molecular Formula C22H14 [7]
Molecular Weight 278.35 g/mol [1][6]
Melting Point 262 - 265 °C (504 - 509 °F) [1]

Boiling Point 524 °C (975 °F) [1]
Solubility Insoluble in water [1]

Vapor Pressure No data available [5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Dibenzo[a,h]anthracene.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or Natural Rubber
gloves are recommended. For
direct contact, butyl rubber
gloves (12-15 mil thickness)
with breakthrough times
exceeding 4 hours should be

used.

To prevent skin contact and
absorption.[2][3]

Eye Protection

Chemical safety goggles or a

face shield.

To protect eyes from dust

particles and splashes.[4]

Skin and Body Protection

A lab coat, closed-toe shoes,
and long pants are required.
For procedures with a high risk
of contamination, disposable
coveralls (e.g., Tyvek®) should

be worn.

To prevent skin contamination.

[2]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate organic
vapor cartridge should be used
when handling the powder
outside of a certified chemical
fume hood or for emergency

situations.

To prevent inhalation of

airborne particles.[4]

Engineering Controls

Engineering controls are the primary line of defense in minimizing exposure to

Dibenzo[a,h]anthracene.

e Chemical Fume Hood: All work with solid Dibenzo[a,h]anthracene or its solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.[2]

» Ventilation: The laboratory should be well-ventilated to ensure low background

concentrations of airborne contaminants.[4]
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» Designated Area: A specific area of the lab should be designated for working with
Dibenzo[a,h]anthracene. This area should be clearly marked with warning signs.[2]

Experimental Protocols
Weighing and Solution Preparation

This protocol outlines the steps for safely weighing solid Dibenzo[a,h]anthracene and preparing
solutions.

Click to download full resolution via product page
Caption: Workflow for weighing and preparing Dibenzo[a,h]anthracene solutions.
Methodology:
e Preparation:
o Put on all required PPE as specified in Section 3.

o Designate a clean and decontaminated area within a chemical fume hood for the

procedure.

o Gather all necessary equipment, including a calibrated analytical balance, weighing paper
or boat, spatula, appropriate solvent, and sealable container for the final solution.

e Weighing:

o Carefully transfer the desired amount of solid Dibenzo[a,h]anthracene onto the weighing
paper or boat using a clean spatula. Minimize the generation of dust.[4]

o Record the exact weight.
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 Dissolving:

o Add a small amount of the appropriate solvent directly to the weighing vessel to dissolve
the solid. This minimizes transfer losses.

o Gently swirl or sonicate to ensure complete dissolution.

o Carefully transfer the solution to the final, labeled storage container. Rinse the weighing
vessel with additional solvent and add the rinsing to the final container to ensure a
guantitative transfer.

e Cleanup:

o Decontaminate the work surface in the fume hood with a suitable solvent (e.g., acetone)
followed by soap and water.[8]

o Dispose of all contaminated materials, including weighing paper, gloves, and disposable
labware, as hazardous waste.

o Remove PPE in the correct order to avoid self-contamination and dispose of it
appropriately.

Spill Management

In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.
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'
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'
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'
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.

Decontaminate the Area

.

Dispose of Contaminated Materials
as Hazardous Waste

'

Report the Incident
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Caption: Emergency protocol for managing a Dibenzo[a,h]anthracene spill.
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Methodology:

e Immediate Actions:

o Alert all personnel in the immediate vicinity of the spill.

o Evacuate the area if the spill is large or if there is a risk of airborne dust.

e Assessment and PPE:

o Assess the extent of the spill from a safe distance.

o Before approaching the spill, don the appropriate PPE, including a respirator if solid
material is present.

e Containment and Cleanup:

[e]

For solid spills, carefully cover the material with a damp cloth or absorbent material to
prevent dust from becoming airborne. Do not dry sweep.[2]

[¢]

Use a HEPA-filtered vacuum for cleaning up larger quantities of solid.[2]

[e]

For liquid spills, use an inert absorbent material to contain and soak up the spill.

o

Collect all spilled material and contaminated absorbents in a sealed, labeled hazardous
waste container.[4]

e Decontamination and Disposal:

o Decontaminate the spill area thoroughly with an appropriate solvent, followed by a soap
and water wash.[8]

o All materials used for cleanup, including contaminated clothing, must be disposed of as
hazardous waste.[2]

e Reporting:

o Report the incident to the laboratory supervisor and the institutional safety office.
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Waste Disposal

All Dibenzo[a,h]anthracene waste, including pure compound, solutions, and contaminated
materials, must be treated as hazardous waste.

o Waste Segregation: Keep Dibenzo[a,h]anthracene waste separate from other chemical
waste streams.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Dibenzo[a,h]anthracene,” and the associated hazards (e.g., "Carcinogen,"
"Toxic").

» Containerization: Use leak-proof, sealed containers for all waste.

o Disposal: Follow all institutional, local, state, and federal regulations for the disposal of
hazardous waste.[2][4] Dibenzo[a,h]anthracene is listed under RCRA waste number U063.[4]

First Aid Procedures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4]

Immediately wash the affected area with soap
Skin Contact and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[4]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen.[4]

Do NOT induce vomiting. If the person is
Ingestion conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water.[4]
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Always seek medical advice after any exposure.[4]

By implementing these safety protocols, researchers can significantly reduce the risks
associated with handling Dibenzo[a,h]anthracene and maintain a safe and compliant laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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